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Compound of Interest

Compound Name: PVZB1194

Cat. No.: B15605635 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for laboratory personnel

handling PVZB1194, a biphenyl-type inhibitor of the kinesin spindle protein Eg5. Given its

potential as an anti-cancer agent that induces cell cycle arrest, it should be handled with the

utmost care as a potentially hazardous compound. The following procedures are based on

general best practices for handling cytotoxic and research chemicals in a laboratory setting, as

a specific Safety Data Sheet (SDS) for PVZB1194 is not publicly available. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Personal Protective Equipment (PPE)
All personnel handling PVZB1194 must wear appropriate personal protective equipment to

minimize exposure.
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PPE Category Item Specifications

Eye Protection Safety Goggles
Must have side-shields to

protect from splashes.

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Inspect for

tears before use and dispose

of them as hazardous waste

after handling.

Body Protection Laboratory Coat

An impervious, long-sleeved

lab coat is mandatory to

prevent skin contact.

Respiratory Protection Respirator

Recommended if there is a risk

of generating aerosols or dust.

All handling of the solid

compound should be

performed in a certified

chemical fume hood.

Operational Plan: From Receipt to Disposal
A systematic approach is essential for the safe handling of PVZB1194.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Log the compound in your chemical inventory.

Store PVZB1194 in a designated, well-ventilated, and secure area away from incompatible

materials.

The recommended storage temperature is -20°C.

Preparation of Solutions
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All manipulations of solid PVZB1194 must be conducted in a certified chemical fume hood to

prevent inhalation of any dust.

When preparing stock solutions, use the smallest feasible quantity.

Ensure all glassware and equipment are clean and dry before use.

Clearly label all solutions with the compound name, concentration, solvent, date of

preparation, and your initials.

Experimental Use
Conduct all experiments involving PVZB1194 in a designated area.

Use secondary containment for all solutions to prevent spills.

In case of accidental skin or eye contact, immediately flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention.

Familiarize yourself with the location and operation of safety showers and eyewash stations.

Disposal Plan
The disposal of PVZB1194 and any contaminated materials must be handled as hazardous

chemical waste.

Waste Segregation and Collection
Solid Waste: Collect unused PVZB1194 powder, contaminated gloves, pipette tips, and other

disposables in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing PVZB1194 in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other chemical waste streams

unless compatibility is confirmed.

Sharps Waste: Any needles or other sharps contaminated with PVZB1194 must be disposed

of in a designated sharps container for hazardous chemical waste.
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Labeling and Storage of Waste
All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "PVZB1194," and any other constituents.

Store waste containers in a designated and secure satellite accumulation area, segregated

from incompatible materials.

Final Disposal
Contact your institution's EHS department to arrange for the pickup and disposal of

hazardous waste.

Do not dispose of PVZB1194 down the drain or in the regular trash.

Experimental Workflow for Handling PVZB1194
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Caption: Workflow for the safe handling of PVZB1194.
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Signaling Pathway of PVZB1194 Action
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Caption: Mechanism of action of PVZB1194.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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